![molecular formula C15H12O3S B3028969 2,7-Dimethoxy-9H-thioxanthen-9-one CAS No. 435344-88-0](/img/structure/B3028969.png)
2,7-Dimethoxy-9H-thioxanthen-9-one
Overview
Description
2,7-Dimethoxy-9H-thioxanthen-9-one is a chemical compound with the molecular formula C15H12O3S . It has a molecular weight of 272.32 and is a light yellow to yellow powder or crystal . The compound is also known by other names such as 2,8-Dimethoxy-10H-dibenzo[b,e]thiopyran-10-one and 2,7-Dimethoxythioxanthone .
Molecular Structure Analysis
The IUPAC name of the compound is 2,7-dimethoxy-10lambda3-thioxanthen-9(10H)-one . The InChI code is 1S/C15H13O3S/c1-17-9-3-5-13-11(7-9)15(16)12-8-10(18-2)4-6-14(12)19-13/h3-8,19H,1-2H3 . Unfortunately, the detailed molecular structure analysis is not available in the search results.Physical And Chemical Properties Analysis
2,7-Dimethoxy-9H-thioxanthen-9-one has a melting point of 152.0 to 156.0 °C . It has a maximum absorption wavelength of 415 nm in acetonitrile . The compound should be stored at a temperature of 28 °C .Scientific Research Applications
Photoredox Catalysis
Overview: Photoredox catalysis involves using light to drive chemical reactions. Thioxanthones, including 2,7-Dimethoxythioxanthone, serve as efficient photoredox catalysts due to their ability to absorb UV or visible light and transfer energy to other molecules.
Applications:- C–H Functionalization : 2,7-Dimethoxythioxanthone can activate C–H bonds, enabling direct functionalization reactions. For instance, it has been employed in the direct C–H imidation of aromatic compounds .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds, such as azaxanthones, have shown potential as antitumor agents, particularly in tumor cells expressing one or more proteins of the s100 family .
Mode of Action
2,7-Dimethoxy-9H-thioxanthen-9-one acts as a catalyst in photoexcited ketone catalysis . The compound is used in combination with a bench-stable imidating reagent, leading to C-N bond formation with high efficiency and a broad substrate scope . The thioxanthone catalyst acts as an excited-state reductant, thus establishing an oxidative quenching cycle for radical aromatic substitution .
Biochemical Pathways
The compound’s role as a catalyst in photoexcited ketone catalysis suggests it may influence pathways involving radical aromatic substitution .
Result of Action
Its role as a catalyst in photoexcited ketone catalysis suggests it may facilitate the formation of c-n bonds in a broad range of substrates .
Action Environment
It’s known that the compound is light-sensitive , suggesting that exposure to light could influence its activity.
properties
IUPAC Name |
2,7-dimethoxythioxanthen-9-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O3S/c1-17-9-3-5-13-11(7-9)15(16)12-8-10(18-2)4-6-14(12)19-13/h3-8H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQCBHRQQQSBAON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC3=C(C2=O)C=C(C=C3)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,7-Dimethoxy-9H-thioxanthen-9-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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